Cas no 1021871-58-8 (2-(2-Chlorophenoxy)propylamine Hydrochloride)

• Product Name: 2-(2-Chlorophenoxy)propylamine Hydrochloride
• CAS No: 1021871-58-8
• MF: C₉H₁₃Cl₂NO
• MW: 222.111620664597
• MDL: MFCD02684120
• CID: 4568188
• Update Time: 2025-06-08

2-(2-Chlorophenoxy)propylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLORO-PHENOXY)-PROPYLAMINE HCL
• 1-[(1-Aminopropan-2-yl)oxy]-2-chlorobenzene, HCl
• 2-(2-Chlorophenoxy)propylamine Hydrochloride
• 2-(2-Chlorophenoxy)propan-1-aminehydrochloride

• MDL： MFCD02684120
• Inchi： 1S/C9H12ClNO.ClH/c1-7(6-11)12-9-5-3-2-4-8(9)10;/h2-5,7H,6,11H2,1H3;1H
• InChI Key： PBKZMUHFVOVZJY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1Cl)C(C)CN.Cl

Computed Properties

• Exact Mass: 221.037
• Monoisotopic Mass: 221.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Color/Form: White to Yellow Solid

2-(2-Chlorophenoxy)propylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-(2-Chlorophenoxy)propylamine Hydrochloride

2-(2-Chlorophenoxy)propylamine Hydrochloride: A Comprehensive Overview

2-(2-Chlorophenoxy)propylamine Hydrochloride (CAS No. 1021871-58-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CPPA HCl, has garnered attention due to its unique chemical structure and potential therapeutic properties. In this comprehensive overview, we will delve into the chemical characteristics, synthesis methods, biological activities, and recent research advancements of 2-(2-Chlorophenoxy)propylamine Hydrochloride.

Chemical Structure and Properties

2-(2-Chlorophenoxy)propylamine Hydrochloride is a white crystalline solid with a molecular formula of C₉H₁₁ClNO·HCl. The compound features a propylamine group attached to a 2-chlorophenyl ether moiety, which imparts specific chemical and biological properties. The presence of the chlorine atom in the phenyl ring enhances the lipophilicity of the molecule, making it more suitable for crossing biological membranes. Additionally, the amine group can form hydrogen bonds, contributing to its solubility in both polar and non-polar solvents.

Synthesis Methods

The synthesis of 2-(2-Chlorophenoxy)propylamine Hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chlorophenol with propylamine in the presence of a suitable catalyst. The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt. Another approach involves the nucleophilic substitution of 2-chlorophenyl ether with propylamine, followed by acidification to obtain the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste and energy consumption.

Biological Activities

2-(2-Chlorophenoxy)propylamine Hydrochloride has been studied for its potential biological activities, including its effects on the central nervous system (CNS). Research has shown that this compound can modulate various neurotransmitter systems, such as serotonin and dopamine receptors. In preclinical studies, it has demonstrated antidepressant-like effects in animal models, suggesting its potential as a lead compound for developing new antidepressant drugs. Additionally, studies have explored its anti-inflammatory properties, which could be beneficial in treating conditions such as chronic pain and neuroinflammation.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2-(2-Chlorophenoxy)propylamine Hydrochloride is an active area of research. Several clinical trials are underway to evaluate its safety and efficacy in treating various disorders. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are currently investigating its effectiveness in treating depression and anxiety disorders. The unique combination of its pharmacological properties makes it an attractive candidate for further development.

Recent Research Advancements

The latest research on 2-(2-Chlorophenoxy)propylamine Hydrochloride has focused on understanding its mechanism of action at a molecular level. Studies using advanced techniques such as molecular docking and computational modeling have provided insights into how this compound interacts with specific receptors in the brain. For instance, it has been shown to bind to serotonin transporter (SERT) and dopamine transporter (DAT), which could explain its antidepressant-like effects. Additionally, research has explored its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Safety Considerations

Safety is a critical aspect when evaluating any new pharmaceutical compound. Preclinical toxicology studies have indicated that 2-(2-Chlorophenoxy)propylamine Hydrochloride exhibits low toxicity at therapeutic doses. However, like any drug candidate, it is essential to conduct comprehensive safety assessments during clinical trials to ensure its long-term safety profile. Researchers are also investigating potential drug-drug interactions and metabolic pathways to optimize its use in clinical settings.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-(2-Chlorophenoxy)propylamine Hydrochloride holds promise for advancing our understanding of its therapeutic potential and developing new treatments for various disorders. Future studies should focus on elucidating its mechanism of action in more detail and exploring its efficacy in larger patient populations. Additionally, efforts to improve synthesis methods and enhance drug delivery systems could further enhance its clinical utility.